Cas no 1448043-83-1 (1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine)

• Product Name: 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine
• CAS No: 1448043-83-1
• MF: C₁₇H₂₀FN₃O₃S
• MW: 365.422406196594
• CID: 6387716
• PubChem ID: 71805700
• Update Time: 2025-05-19

1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine
• [5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-(4-methylsulfonylpiperidin-1-yl)methanone
• AKOS024558184
• (3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(4-(methylsulfonyl)piperidin-1-yl)methanone
• 1448043-83-1
• 1-[3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl]-4-methanesulfonylpiperidine
• F6435-1619
• VU0549039-1

• Inchi： 1S/C17H20FN3O3S/c1-20-16(11-15(19-20)12-3-5-13(18)6-4-12)17(22)21-9-7-14(8-10-21)25(2,23)24/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： UROHXQPAPAODRT-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2=CC=C(F)C=C2)=NN1C)(N1CCC(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 365.12094084g/mol
• Monoisotopic Mass: 365.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine

Comprehensive Overview of 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine (CAS No. 1448043-83-1)

The compound 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine (CAS No. 1448043-83-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 4-fluorophenyl and methanesulfonylpiperidine moieties, make it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such heterocyclic compounds due to their versatility in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical for optimizing therapeutic outcomes. The incorporation of a pyrazole ring further enhances its potential as a kinase inhibitor, a hot topic in oncology research. Users searching for "fluorophenyl derivatives in drug design" or "pyrazole-based therapeutics" will find this compound highly relevant.

The methanesulfonyl group in this molecule is another key feature, often associated with improved solubility and target binding affinity. This characteristic is particularly valuable in the development of small-molecule drugs, a field that has gained traction due to advancements in AI-driven drug discovery. Searches for "sulfonylpiperidine applications" or "computational chemistry in drug design" frequently highlight the importance of such functional groups. Additionally, the compound's CAS No. 1448043-83-1 serves as a unique identifier for researchers and regulatory bodies, ensuring accurate referencing in patents and scientific literature.

From a synthetic chemistry perspective, the preparation of 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine involves multi-step organic transformations, including amide coupling and sulfonylation reactions. These processes are often explored in academic and industrial settings, as evidenced by searches for "advanced organic synthesis techniques." The compound's structural complexity also makes it a candidate for crystallography studies, which are essential for understanding molecular interactions at atomic resolution.

In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of such compounds to minimize environmental impact. Queries like "sustainable synthesis of fluorinated heterocycles" reflect this trend. Moreover, the compound's potential applications in neurodegenerative disease research—such as Alzheimer's and Parkinson's—are areas of active investigation, aligning with the public's growing awareness of brain health.

In summary, 1-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl-4-methanesulfonylpiperidine (CAS No. 1448043-83-1) represents a compelling case study in modern medicinal chemistry. Its multifaceted properties cater to diverse research interests, from drug design to material science, making it a valuable subject for both academia and industry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.